N-(2-chlorobenzyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[5-(4-methylphenyl)tetrazol-2-yl]acetamide
• InChI: InChI=1S/C17H16ClN5O/c1-12-6-8-13(9-7-12)17-20-22-23(21-17)11-16(24)19-10-14-4-2-3-5-15(14)18/h2-9H,10-11H2,1H3,(H,19,24)
• InChI Key: PXWVYCNQKUJUFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(N=N2)CC(=O)NCC3=CC=CC=C3Cl
• Molecular Formula: C17H16ClN5O
• Molecular Weight: 341.8 g/mol

Description

The compound "N-(2-chlorobenzyl)-2-[5-(4-methylphenyl)-2H-tetrazol-2-yl]acetamide" belongs to a class of chemicals that include acetamide derivatives, often studied for their diverse chemical properties and potential applications in various domains such as pharmaceuticals and materials science.

Synthesis Analysis

The synthesis of related acetamide derivatives typically involves condensation reactions between appropriate amine and acyl chloride components or through the reaction of appropriate aldehydes with acetylglycine derivatives leading to various acetamide products (Nguyễn et al., 2016). These methods provide a framework for synthesizing complex molecules including tetrazolyl and chlorobenzyl functionalities.

Molecular Structure Analysis

Molecular structures of similar compounds show diverse geometries, often influenced by the nature of their substituents. For example, derivatives like N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide have been confirmed by various spectroscopic techniques, providing insights into the molecular configurations and conformations (Yu et al., 2014).

Chemical Reactions and Properties

Acetamide derivatives undergo various chemical reactions, including halogenation, which can significantly affect their chemical properties. The nature of the substituents can influence the reactivity towards electrophilic or nucleophilic agents, as seen in studies involving chloro-substituted compounds (Jordan & Markwell, 1978).

Physical Properties Analysis

The physical properties, including crystalline structure and hydrogen bonding patterns, of similar compounds have been analyzed through X-ray crystallography. These studies provide insights into the solid-state architecture and intermolecular interactions, crucial for understanding the material's properties and applications (Saravanan et al., 2016).

Chemical Properties Analysis

The chemical behavior, including reactivity and stability of similar acetamide derivatives, is influenced by their molecular structure. Properties such as acidity (pKa values), susceptibility to hydrolysis, and interactions with other molecules can be derived from the structure and substituent effects. Studies on related compounds provide valuable data on these aspects, guiding the understanding of the target compound's chemical properties (Duran & Canbaz, 2013).